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A Comprehensive Technical Guide to Deuterated
Posaconazole Standards
Introduction: Deuterated posaconazole standards are stable, isotopically labeled analogs of the

broad-spectrum triazole antifungal agent, posaconazole. These standards, most commonly

posaconazole-d4 and posaconazole-d5, are indispensable tools in clinical and pharmaceutical

research. Their primary application is as internal standards in quantitative analytical methods,

such as liquid chromatography-mass spectrometry (LC-MS/MS), for the therapeutic drug

monitoring (TDM) of posaconazole in biological matrices like plasma and serum.[1][2][3] The

incorporation of deuterium atoms results in a higher molecular weight with negligible impact on

the molecule's chemical properties, allowing it to be distinguished from the unlabeled drug by

mass spectrometry while co-eluting chromatographically. This ensures accurate and precise

quantification, which is crucial due to posaconazole's variable absorption and potential for drug-

drug interactions.[1]

Physical and Chemical Properties
The physical and chemical characteristics of deuterated posaconazole standards are critical for

their proper handling, storage, and application in analytical methodologies. The following tables

summarize the key properties of posaconazole and its common deuterated analogs,

posaconazole-d4 and posaconazole-d5.
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Table 1: General and Physical Properties

Property Posaconazole Posaconazole-d4 Posaconazole-d5

Synonyms SCH 56592, POS SCH 56592-d4 SCH 56592-d5

CAS Number 171228-49-2[4] 1133712-26-1[1][5] 1217785-83-5[3]

Appearance

Crystalline solid,

White to off-white

foam

Off-White Foam[1] Data not available

Storage Temperature -20°C[6] -20°C Freezer[1][5] -20°C / -80°C[3]

Purity ≥95%[6] >95% (HPLC)[5] Data not available

Solubility

Soluble in DMSO and

dimethylformamide

(~0.5 mg/ml)[6]

Data not available Data not available

UV/Vis. λmax 263 nm[6] Data not available Data not available

Table 2: Chemical and Molecular Properties
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Property Posaconazole Posaconazole-d4 Posaconazole-d5

Molecular Formula C₃₇H₄₂F₂N₈O₄[4] C₃₇H₃₈D₄F₂N₈O₄[5] C₃₇D₅H₃₇F₂N₈O₄[7]

Molecular Weight 700.78 g/mol [8] 704.8 g/mol [2][9] 705.81 g/mol [3]

Accurate Mass 700.32970817 Da[4] 704.3548 Da[5] 705.361 Da[7]
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Mechanism of Action & Signaling Pathways
Posaconazole's primary mechanism of action is the inhibition of ergosterol synthesis, an

essential component of the fungal cell membrane.[10][11] This is achieved by targeting and
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inhibiting the fungal cytochrome P450 enzyme lanosterol 14α-demethylase, which is encoded

by the ERG11 gene.[10][12] This inhibition disrupts the conversion of lanosterol to ergosterol,

leading to the accumulation of toxic methylated sterol precursors.[10] The resulting depletion of

ergosterol and accumulation of abnormal sterols compromise the integrity and function of the

fungal cell membrane, ultimately leading to fungal cell death.[10][11]

Additionally, posaconazole has been shown to inhibit the Hedgehog (Hh) signaling pathway at

the level of the Smoothened (SMO) protein, a mechanism distinct from its antifungal activity.

[13] This off-target effect is a subject of research for its potential application in treating certain

cancers where the Hh pathway is dysregulated.[13]
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Click to download full resolution via product page

Posaconazole's primary mechanism of action: inhibition of ergosterol synthesis.

Experimental Protocols
Deuterated posaconazole is predominantly used as an internal standard for quantitative

analysis. Below are representative protocols for common analytical techniques.

Quantitative Analysis by LC-MS/MS
This method is the gold standard for therapeutic drug monitoring of posaconazole in biological

fluids.[14]

Sample Preparation (Protein Precipitation):

To a 50 µL aliquot of patient plasma or serum, add 950 µL of an internal standard solution.

[15]

The internal standard solution consists of deuterated posaconazole (e.g., Posaconazole-

d4) dissolved in methanol containing 0.1% formic acid.[15]

Vortex-mix the sample vigorously to precipitate proteins.

Centrifuge the mixture to pellet the precipitated proteins.

Transfer the supernatant to an autosampler vial for injection.[14]

Chromatographic Conditions:

HPLC System: ACQUITY UPLC I-Class System or equivalent.[15]

Column: ACQUITY UPLC BEH C18, 2.1 x 50 mm, 3 µm particle size.[15][16]

Mobile Phase: A gradient elution using a mixture of acetonitrile, water, and formic acid

(e.g., starting with a 55:45:0.1 v/v/v ratio).[17]

Flow Rate: 0.25 - 1.2 mL/min.[17][18]
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Column Temperature: 25-40°C.[18][19]

Injection Volume: 10-20 µL.[18][19]

Mass Spectrometry Conditions:

Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Waters Xevo TQD,

Sciex/API3000).[15][17]

Ionization Mode: Electrospray Ionization Positive (ESI+).[16]

Detection: Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion

transitions for both posaconazole and deuterated posaconazole are monitored.

Analysis by High-Performance Liquid Chromatography
(HPLC) with UV or Fluorescence Detection
While LC-MS/MS is more common for bioanalysis, HPLC with other detectors is used for bulk

drug analysis and formulation quality control.

Sample Preparation (for bulk drug):

Accurately weigh and dissolve approximately 10 mg of posaconazole standard in a 10 mL

volumetric flask using a suitable solvent like acetonitrile or methanol to create a stock

solution.[18][20]

Prepare working solutions by diluting the stock solution to the desired concentration range

(e.g., 1-30 µg/mL).[18][20]

Filter the solutions through a 0.45 µm membrane filter before injection.[20]

Chromatographic Conditions:

Column: C8 or C18 reverse-phase column (e.g., Shim-pack C8, 250 x 4.6 mm, 5 µm).[20]

Mobile Phase: Isocratic elution with a mixture of methanol and water (e.g., 75:25 v/v).[20]

Flow Rate: 1.0 mL/min.[20]
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Detection:

UV Detector: Set at the absorbance maximum of posaconazole, approximately 260-263

nm.[6][20][21]

Fluorescence Detector: Excitation at 245 nm and emission at 380 nm.[22]

Characterization by Nuclear Magnetic Resonance (NMR)
Spectroscopy
NMR is used for the structural confirmation and characterization of deuterated posaconazole

standards.

Sample Preparation: Dissolve the deuterated standard in a suitable deuterated solvent, such

as deuterated dimethyl sulfoxide (DMSO-d6) or chloroform-d (CDCl3).[23][24]

Instrumentation: A high-field NMR spectrometer (e.g., 300 or 400 MHz) is used.[23]

Analysis:

¹H NMR spectra are recorded to confirm the structure and determine the percentage of

deuterium incorporation by comparing the integrals of proton signals at deuterated and

unlabeled positions.[23]

¹³C NMR and 2D NMR techniques (like GHMBCAD for ¹H-¹⁵N correlation) can be used for

complete structural assignment.[25]

Deuterium NMR (²H NMR) can also be employed for direct analysis of highly deuterated

compounds.[26]
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Typical workflow for quantitative analysis of posaconazole using LC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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